Cas no 105273-65-2 (5-(propoxymethyl)oxolan-2-one)
5-(propoxymethyl)oxolan-2-one structure
Product Name:5-(propoxymethyl)oxolan-2-one
CAS No:105273-65-2
MF:C8H14O3
MW:158.194962978363
CID:1152459
PubChem ID:15757507
Update Time:2025-04-20
5-(propoxymethyl)oxolan-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-(propoxymethyl)oxolan-2-one
- SCHEMBL3661694
- 105273-65-2
- DTXSID30578025
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- Inchi: 1S/C8H14O3/c1-2-5-10-6-7-3-4-8(9)11-7/h7H,2-6H2,1H3
- InChI Key: CVPFOZAHILABCI-UHFFFAOYSA-N
- SMILES: O1C(CCC1COCCC)=O
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 35.5Ų
5-(propoxymethyl)oxolan-2-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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